Cas no 74101-23-8 (3-(4-bromophenyl)-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine)

• Product Name: 3-(4-bromophenyl)-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine
• CAS No: 74101-23-8
• MF: C₁₉H₁₅BrN₄S
• MW: 411.318201303482
• CID: 1764934
• PubChem ID: 1498369
• Update Time: 2025-04-21

3-(4-bromophenyl)-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine
• 5-(4-bromophenyl)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]pyrazol-3-amine
• BRN 1161113
• DTXSID10225025
• STL440218
• AKOS005225094
• 74101-23-8
• 3-(4-Bromophenyl)-1-(4-(4-methylphenyl)-2-thiazolyl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 3-(4-bromophenyl)-1-(4-(4-methylphenyl)-2-thiazolyl)-

• Inchi： 1S/C19H15BrN4S/c1-12-2-4-14(5-3-12)17-11-25-19(22-17)24-18(21)10-16(23-24)13-6-8-15(20)9-7-13/h2-11H,21H2,1H3
• InChI Key： ULEWLIZRTPXJCO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(N)N(C2=NC(=CS2)C2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 410.02008g/mol
• Monoisotopic Mass: 410.02008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 85Ų